Cas no 201143-29-5 (1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl-)
201143-29-5 structure
Product Name:1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl-
CAS No:201143-29-5
MF:C12H15BrO
MW:255.150902986526
CID:3884509
PubChem ID:22571599
Update Time:2025-04-22
1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl-
- 6-bromo-1,2,3,4-tetrahydro-1,1-dimethyl-4-hydroxynaphthalene
- FXPRDHBTFYMABS-UHFFFAOYSA-N
- 201143-29-5
- 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
- 7-Bromo-1,2,3,4-tetrahydro-4,4-dimethyl-1-naphthalenol
- DB-428931
- SCHEMBL6292667
-
- Inchi: 1S/C12H15BrO/c1-12(2)6-5-11(14)9-7-8(13)3-4-10(9)12/h3-4,7,11,14H,5-6H2,1-2H3
- InChI Key: FXPRDHBTFYMABS-UHFFFAOYSA-N
- SMILES: C1(O)C2=C(C=CC(Br)=C2)C(C)(C)CC1
Computed Properties
- Exact Mass: 254.03063Da
- Monoisotopic Mass: 254.03063Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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